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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzonitrile

Cat. No.: B056826

Essential Safety and Handling Guide for 3-
Bromo-4-hydroxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 3-Bromo-4-hydroxybenzonitrile (CAS No. 2315-86-8). Adherence to these
procedures is essential for ensuring laboratory safety and minimizing risk.

Chemical Identifier:

» Name: 3-Bromo-4-hydroxybenzonitrile
e Synonyms: 2-Bromo-4-cyanophenol

e Molecular Formula: C7H4BrNO

e Molecular Weight: 198.02 g/mol

Hazard Identification

3-Bromo-4-hydroxybenzonitrile is classified as harmful if swallowed.[1][2][3] It may also
cause skin and eye irritation.[2] As a brominated organic compound and a nitrile, it should be
handled with caution due to the potential for moderate toxicity.[3]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Bromo-4-

hydroxybenzonitrile.

PPE Category Item MateriallType Specification
Chemical splash goggles
Eye and Face Protection Safety Goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[4]

Face Shield

Recommended when there is

a significant risk of splashing.

Skin Protection

Gloves

Chemical-resistant nitrile
gloves. Nitrile offers good
resistance to chemicals,
including nitriles and
brominated compounds.[1]
Inspect gloves for any signs of
degradation or puncture before

use.

Protective Clothing

Alab coat is required. For
larger quantities or procedures
with a higher risk of exposure,

consider impervious clothing.

[4]

Respiratory Protection

Dust Mask

An N95 (US) or equivalent dust
mask should be used when
handling the solid form to
prevent inhalation of the

powder.

Operational Plan for Handling

Following a structured operational plan is crucial for the safe handling of 3-Bromo-4-

hydroxybenzonitrile.
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. Pre-Handling Checks:

Ensure the availability and proper functioning of all required PPE.

Verify that a chemical fume hood is available and operational.

Locate the nearest eyewash station and safety shower.

Have the Safety Data Sheet (SDS) readily accessible for reference.

Prepare all necessary equipment and reagents before handling the chemical.

. Handling Procedure:

All handling of 3-Bromo-4-hydroxybenzonitrile powder must be conducted in a chemical
fume hood to minimize inhalation exposure.[5]

Wear the appropriate PPE as detailed in the table above.

When weighing the powder, do so within the fume hood. If a balance is not available inside
the hood, use a sealed container to transport the powder to and from the balance.[6]

Avoid direct contact with the skin and eyes.[7]

Do not eat, drink, or smoke in the handling area.[1][7]

Wash hands thoroughly after handling the chemical, even if gloves were worn.[7]

. Post-Handling Actions:

Securely seal the container of 3-Bromo-4-hydroxybenzonitrile.

Decontaminate all work surfaces and equipment used.

Properly dispose of all contaminated waste, including gloves and weighing papers, in a
designated hazardous waste container.

Remove and properly store PPE.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b056826?utm_src=pdf-body
https://www.safety.duke.edu/sites/default/files/working_safely_with_toxic_powders.pdf
https://tmi.utexas.edu/images/pdfs/sop-nanomaterials-powder-form.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.workgloves.co.uk/benzene-resistant-work-gloves.html
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b056826?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Pre-Handling

Verify PPE

Y

Check Fume Hood

Y

Locate Safety Equipment

Y

Review SDS

Y

Prepare Materials

Handlin
\ A J

Don PPE

Y

Work in Fume Hood

Y

Weigh Chemical

Y

Perform Experiment

Post-H‘aymdling

Secure Container

Y

Decontaminate Surfaces

Y

Dispose of Waste

Y
Doff PPE

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation at the Bench

Contaminated Solids Chemical Solutions Empty Containers

Collect Rinsate
Immediate Segregation
v v Y
Labeled Solid Waste Container Halogenated Liquid Waste Container
Sealed for Pickup

Final Disposal

EHS/Licensed Waste Handler

l

Regulatory Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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